![molecular formula C9H6FN B2881713 3-Fluorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile CAS No. 2095409-54-2](/img/structure/B2881713.png)
3-Fluorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Fluorination Reagents and Reactions
One key application area of similar compounds involves their use in the fluorination of alkenes with N–F type reagents. The study by Zupan, Škulj, and Stavber (1998) highlights the formation of fluoro carbonium ions through Meerwein-Wagner rearrangement and hydride shift, demonstrating the intricate mechanisms at play in fluorination reactions Evidence for Ionic Intermediates in Fluorination of Alkenes with N–F Type of Reagents.
Electrophilic Fluorinating Agents
The synthesis and structural elucidation of N,N′-difluoro-1,4-diazoniabicyclo[2.2.2]octane salts by Umemoto and Nagayoshi (1996) exemplify advancements in creating highly reactive and easy-to-handle electrophilic fluorinating agents. These salts have been shown to effectively fluorinate various organic substrates under mild conditions, emphasizing their wide applicability in organic synthesis N,N′-Difluoro-1,4-diazoniabicyclo[2.2.2]octane Salts, Highly Reactive and Easy-to-Handle Electrophilic Fluorinating Agents.
Synthesis and Structural Studies
In-depth studies on the synthesis, properties, and applications of related fluorinated compounds, as detailed by Banks et al. (1996), provide a foundation for understanding the versatility of these materials in synthesizing novel organic molecules with desired functionalities N-Halogeno compounds. Part 18. 1-Alkyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane salts: user-friendly site-selective electrophilic fluorinating agents of the N-fluoroammonium class.
Safety and Hazards
properties
IUPAC Name |
3-fluorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FN/c10-8-1-2-9-6(4-8)3-7(9)5-11/h1-2,4,7H,3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKEOOAIHCHFCEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C1C=C(C=C2)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.